3-Benzyl-1-(9H-fluoren-9-ylmethoxycarbonyl)piperidine-3-carboxylic acid

• IUPAC Name: 3-benzyl-1-(9H-fluoren-9-ylmethoxycarbonyl)piperidine-3-carboxylic acid
• InChI: InChI=1S/C28H27NO4/c30-26(31)28(17-20-9-2-1-3-10-20)15-8-16-29(19-28)27(32)33-18-25-23-13-6-4-11-21(23)22-12-5-7-14-24(22)25/h1-7,9-14,25H,8,15-19H2,(H,30,31)
• InChI Key: MPPGEVRAOIMFQJ-UHFFFAOYSA-N
• Canonical SMILES: C1CC(CN(C1)C(=O)OCC2C3=CC=CC=C3C4=CC=CC=C24)(CC5=CC=CC=C5)C(=O)O
• Molecular Formula: C28H27NO4
• Molecular Weight: 441.5 g/mol

Description

3-Benzyl-1-(9H-fluoren-9-ylmethoxycarbonyl)piperidine-3-carboxylic acid (CAS: 1014018-07-5) is a protected amino acid derivative widely used in peptide synthesis and medicinal chemistry. Its structure comprises a piperidine ring substituted at the 3-position with a benzyl group and a carboxylic acid, while the 1-position is protected by the 9H-fluoren-9-ylmethoxycarbonyl (Fmoc) group. The Fmoc group is favored in solid-phase synthesis due to its stability under acidic conditions and selective deprotection under basic conditions (e.g., using piperidine) . This compound’s benzyl substituent enhances steric bulk, influencing reactivity and conformational stability in target molecules.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Variations in Heterocyclic Core

Piperidine vs. Pyrrolidine Derivatives

• Piperidine-Based Analogs :

  • Example: (R)-1-(((9H-Fluoren-9-yl)methoxy)carbonyl)piperidine-3-carboxylic acid (CAS: 1354752-72-9) lacks the benzyl group, reducing steric hindrance and altering solubility .
  • Example: 2-[4-(9H-Fluoren-9-ylmethoxycarbonyl)piperazin-1-yl]acetic acid (CAS: 180576-05-0) replaces the piperidine with a piperazine ring and adds an acetic acid side chain, enhancing polarity .

• Pyrrolidine-Based Analogs :

  • Example: 3-Benzyl-1-{[(9H-fluoren-9-yl)methoxy]carbonyl}pyrrolidine-3-carboxylic acid (CAS: 1238196-66-1) features a five-membered pyrrolidine ring, increasing ring strain but improving rigidity in peptide backbones .

Key Differences :

Property	Piperidine Derivatives (e.g., Target Compound)	Pyrrolidine Derivatives	Piperazine Derivatives
Ring Size	6-membered	5-membered	6-membered with N-N bond
Solubility	Moderate (hydrophobic benzyl)	Higher (smaller ring)	Higher (polar acetic acid)
Conformational Flexibility	Moderate	Low	High

Substituent Variations

• Benzyl vs. Other Groups: Example: 4-(1-(((9H-Fluoren-9-yl)methoxy)carbonyl)piperidin-3-yl)butanoic acid (CAS: 886366-26-3) replaces the benzyl with a butanoic acid chain, increasing hydrophilicity . Example: (3S,4R)-1-(tert-Butoxycarbonyl)-4-phenylpiperidine-3-carboxylic acid (CAS: 652971-20-5) uses a phenyl group instead of benzyl and a Boc protecting group, altering deprotection conditions .

Impact of Substituents :

• Benzyl Group : Enhances lipophilicity and steric shielding, slowing reaction kinetics in coupling steps .
• Phenyl/Butanoic Acid: Modulates solubility and binding affinity in target proteins .

Protecting Group Comparison: Fmoc vs. Boc

Parameter	Fmoc-Protected Compounds	Boc-Protected Analogs
Deprotection Conditions	Basic (e.g., piperidine)	Acidic (e.g., TFA)
Stability	Stable under acids, labile under bases	Stable under bases, labile under acids
Applications	Solid-phase peptide synthesis	Solution-phase synthesis

The choice between Fmoc and Boc depends on synthetic strategy; Fmoc is preferred for acid-sensitive intermediates .

Stereochemical Variations

• Example: (R)- and (S)-enantiomers of 1-(((9H-Fluoren-9-yl)methoxy)carbonyl)pyrrolidine-3-carboxylic acid (CAS: 193693-65-1 and 193693-66-2) show divergent biological activities due to chiral recognition in enzyme-binding pockets .